N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-(2-phenylpyrimidin-5-yl)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H17N3O2/c25-21(19-12-17-8-4-5-9-18(17)26-19)22-11-10-15-13-23-20(24-14-15)16-6-2-1-3-7-16/h1-9,12-14H,10-11H2,(H,22,25)
• InChI Key: XVORJZVDEQBVGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(C=N2)CCNC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol

Description

“N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzofuran-2-carboxamide” is a chemical compound that is part of the benzofuran family. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

The synthesis of benzofuran derivatives involves various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

Benzofuran is a heterocyclic compound found naturally in plants and can also be obtained through synthetic reactions. Its chemical structure is composed of fused benzene and furan rings. The dihedral angle between furan and pyridine rings is 73.52 (14)°.

Chemical Reactions Analysis

Benzofuran compounds have been developed and utilized as anticancer agents. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity. Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents.

Scientific Research Applications

Glycogen Synthase Kinase 3 (GSK-3) Inhibition

• . The compound interacts with key amino acid residues at the active site of GSK-3, potentially influencing its activity. Designing novel PPBC derivatives with improved activity is an ongoing area of research.

Antihyperglycemic Activity

• Experimental Evidence : These analogues inhibit GSK3, leading to glycogen synthase activation. .

Drug Development

• ADME/T Profile : Researchers have designed novel PPBC derivatives with favorable ADME (absorption, distribution, metabolism, excretion) properties. .

Mechanism of Action

While the specific mechanism of action for “N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzofuran-2-carboxamide” is not mentioned in the search results, benzofuran compounds in general have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These activities make benzofuran compounds potential natural drug lead compounds.

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. Future research could focus on the development of new benzofuran derivatives with enhanced biological activities and potential applications in many aspects.